Cas no 58610-41-6 (L-beta-Homoalanine hydrochloride)

• Product Name: L-beta-Homoalanine hydrochloride
• CAS No: 58610-41-6
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD01862873
• CID: 57301
• PubChem ID: 24845585
• Update Time: 2025-07-20

L-beta-Homoalanine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Aminobutanoic acid hydrochloride
• (S)-beta-Homoalanine hydrochloride
• (S)-3-Aminobutyric acid hydrochloride
• L-β-Homoalanine hydrochloride
• BET
• H-BETA-HOALA-OH HCL
• H-L-beta-HAla-OH*HCl
• H-β-HoAla-OH.HCl
• L-BETA-HOMOALANINE HYDROCHLORIDE
• L-beta-Homoalanine*HCl
• L-beta-homoalanine-HCl
• L-b-HOAla-OH HCl
• L-ß-HOMOALANINE HCL
• H-Beta-HoAla-OH.HCl
• H-Beta-HoGlu-OH.HCl
• H-SS-HOMOALANINE.HCL
• L-homoalanine hydrochloride
• L-
• A-Homoalanine hydrochloride
• l-beta-homoalanine hcl
• L-Beta-homoalanine, HCl
• (S)-3-amino-butanoic acid hydrochloride
• (3S)-3-aminobutanoic Acid Hydrochloride
• (s)-3-amino-butanoic acid hydrochloride salt
• (S)-HOMO-BETA-ALANINE HCL
• l-beta-homoalaninehydrochloride
• (S)-3-AminobutanoicAcidHydrochloride
• H-HoAla-O
• H-HoAla-OH.HCl
• AM804090
• H-L-beta-HAla-OH Hydrochloride
• H-Ala-(C#CH2)OH.HCl
• 3-(S)-amino-butyric acid HCl salt
• DS-15939
• DTXSID40974155
• (s)-b-aminobutyric acid hcl
• 58610-41-6
• Butanoic acid,3-amino-, hydrochloride (1:1), (3S)-
• A8290
• (s)-homo-beta-alanine hydrochloride
• AKOS015889710
• h-ala-(c*ch2)oh hcl
• CS-W001210
• L-beta-Homoalanine hydrochloride, >=98.0%
• UHYVVUABAWKTJJ-DFWYDOINSA-N
• MFCD01862873
• L-b-homoalanine-HCl
• SCHEMBL6853724
• 3-Aminobutanoic acid--hydrogen chloride (1/1)
• HY-W001210
• H-I(2)-HoAla-OH.HCl
• EN300-7391954
• h-beta-homoalanine hcl
• (s)-3-amino-butyric acid hydrochloride
• Z1741969208
• AC-5698
• beta-homoalanine hydrochloride
• (3S)-3-aminobutanoic acid;hydrochloride
• DB-307634
• L-beta-Homoalanine hydrochloride

• MDL： MFCD01862873
• Inchi： 1S/C4H9NO2.ClH/c1-3(5)2-4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H/t3-;/m0./s1
• InChI Key： UHYVVUABAWKTJJ-DFWYDOINSA-N
• SMILES： Cl.OC(C[C@H](C)N)=O

Computed Properties

• Exact Mass: 139.04000
• Monoisotopic Mass: 139.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 63.32000
• LogP: 1.31060

L-beta-Homoalanine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-beta-Homoalanine hydrochloride

Recent Advances in L-beta-Homoalanine Hydrochloride (CAS: 58610-41-6) Research: A Comprehensive Review

L-beta-Homoalanine hydrochloride (CAS: 58610-41-6) is a non-proteinogenic amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, serves as a valuable building block in peptide synthesis and drug development. Recent studies have explored its potential applications in various therapeutic areas, including neurology, oncology, and metabolic disorders. The growing interest in this molecule underscores its versatility and the need for a comprehensive review of the latest advancements.

One of the most notable developments in the research of L-beta-Homoalanine hydrochloride is its role in the design of peptide-based therapeutics. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a modulator of glutamate receptors, which are critical targets for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study highlighted the compound's ability to enhance receptor binding affinity while minimizing off-target effects, a finding that could pave the way for novel therapeutic strategies.

In addition to its neurological applications, L-beta-Homoalanine hydrochloride has shown promise in cancer research. A recent preprint on *bioRxiv* revealed its potential as a component of targeted drug delivery systems. Researchers synthesized peptide conjugates incorporating this compound, which exhibited improved tumor penetration and reduced systemic toxicity in preclinical models. These findings suggest that L-beta-Homoalanine hydrochloride could play a pivotal role in the development of next-generation anticancer agents.

The synthesis and characterization of L-beta-Homoalanine hydrochloride have also seen significant advancements. A 2024 paper in *Organic Letters* detailed a novel, high-yield synthetic route that utilizes green chemistry principles, addressing previous challenges related to scalability and environmental impact. This methodological breakthrough is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain. For instance, the pharmacokinetic properties of L-beta-Homoalanine hydrochloride-derived peptides require further optimization to improve bioavailability and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. As the scientific community continues to explore the full potential of this compound, it is poised to make substantial contributions to the field of chemical biology and drug discovery.